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Compound of Interest

Compound Name: G-5758

Cat. No.: B15586236 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
G-5758 is a potent and selective inhibitor of inositol-requiring enzyme 1α (IRE1α), a key sensor

and effector of the unfolded protein response (UPR).[1] IRE1α is a transmembrane protein in

the endoplasmic reticulum that plays a crucial role in maintaining cellular homeostasis. Under

conditions of cellular stress, such as the accumulation of unfolded or misfolded proteins, IRE1α

is activated, leading to the splicing of X-box binding protein 1 (XBP1) mRNA. This spliced

XBP1 (XBP1s) is a transcription factor that upregulates genes involved in protein folding,

quality control, and degradation, thereby helping to alleviate cellular stress. Dysregulation of

the IRE1α/XBP1 pathway has been implicated in various diseases, including cancer, making it

an attractive therapeutic target. G-5758 offers a valuable tool for studying the biological roles of

IRE1α and for preclinical drug development.

This document provides detailed protocols for the preparation of a G-5758 stock solution using

dimethyl sulfoxide (DMSO) as a solvent, along with relevant technical data and safety

precautions.

Quantitative Data Summary
The following table summarizes the key quantitative information for G-5758.
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Parameter Value Reference

Molecular Weight 588.58 g/mol [2]

Solubility in DMSO 100 mg/mL (169.90 mM) [1]

IC₅₀ (IRE1α) 38 nM [1][3]

Recommended Storage of

Stock Solution

-20°C for up to 1 month, -80°C

for up to 6 months
[1]

Recommended Storage of

Powder
-20°C for up to 3 years [1]

Signaling Pathway
G-5758 acts by inhibiting the endoribonuclease (RNase) activity of IRE1α. Under endoplasmic

reticulum (ER) stress, the chaperone protein BiP (Binding immunoglobulin protein) dissociates

from IRE1α, leading to its dimerization and autophosphorylation. This activates the RNase

domain of IRE1α, which then catalyzes the unconventional splicing of XBP1 mRNA. The

resulting spliced XBP1 (XBP1s) protein translocates to the nucleus and activates the

transcription of UPR target genes. G-5758 blocks the splicing of XBP1 mRNA, thereby

inhibiting the downstream signaling cascade.
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Caption: The IRE1α signaling pathway and the inhibitory action of G-5758.
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Experimental Protocols
Materials

G-5758 powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional, but recommended)

Calibrated pipettes and sterile tips

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Protocol for Preparing a 100 mM G-5758 Stock Solution
in DMSO
This protocol describes the preparation of a high-concentration stock solution that can be

further diluted for various experimental needs.
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Caption: Workflow for preparing G-5758 stock solution.

Step-by-Step Procedure:

Preparation: Before starting, ensure that the G-5758 powder has been brought to room

temperature to avoid condensation. It is recommended to use a fresh, unopened bottle of

anhydrous DMSO, as it is hygroscopic and absorbed water can affect the solubility and

stability of the compound.
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Weighing: Accurately weigh the desired amount of G-5758 powder in a sterile

microcentrifuge tube. For example, to prepare 1 mL of a 100 mM stock solution, you would

need 58.86 mg of G-5758 (Molecular Weight = 588.58 g/mol ). Calculation: 0.1 mol/L * 1

L/1000 mL * 1 mL * 588.58 g/mol = 0.05886 g = 58.86 mg

Solvent Addition: Add the calculated volume of anhydrous DMSO to the tube containing the

G-5758 powder.

Dissolution:

Vortex the solution vigorously for 1-2 minutes.

If the compound is not fully dissolved, sonicate the tube in a water bath for 5-10 minutes.

Gentle warming to 37°C may also aid in dissolution, but avoid excessive heat.

Visually inspect the solution to ensure it is clear and free of any precipitate.

Aliquoting and Storage:

Once the G-5758 is completely dissolved, aliquot the stock solution into smaller, single-

use volumes in sterile microcentrifuge tubes. This will prevent repeated freeze-thaw cycles

which can degrade the compound.

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 6 months).[1]

Dilution of Stock Solution for Cell-Based Assays
For cell culture experiments, the final concentration of DMSO should be kept low (typically ≤

0.5%) to avoid cytotoxicity.

Intermediate Dilution (Optional but Recommended): Prepare an intermediate dilution of the

100 mM stock solution in sterile cell culture medium or PBS. This helps to minimize the

volume of DMSO added to the final culture.

Final Dilution: Add the appropriate volume of the stock or intermediate solution to the cell

culture medium to achieve the desired final concentration of G-5758. For example, to

prepare 1 mL of a 10 µM working solution from a 100 mM stock, you would perform a
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1:10,000 dilution (e.g., add 0.1 µL of the 100 mM stock to 1 mL of medium). It is advisable to

add the G-5758 solution to the medium and mix well before adding to the cells.

Control: Always include a vehicle control in your experiments, which consists of the same

concentration of DMSO as used in the G-5758 treated samples.

Safety and Handling
While a specific Safety Data Sheet (SDS) for G-5758 is not widely available, general laboratory

safety precautions should be followed when handling this and any other chemical compound.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,

safety glasses, and chemical-resistant gloves.

Handling: Avoid inhalation of the powder and contact with skin and eyes. Handle the

compound in a well-ventilated area, preferably in a chemical fume hood.

DMSO-Specific Precautions: DMSO is readily absorbed through the skin and can carry other

dissolved substances with it. Therefore, extra caution should be taken to avoid skin contact

with the G-5758 stock solution.

Disposal: Dispose of all waste materials in accordance with local, state, and federal

regulations.

Troubleshooting
Precipitation upon dilution: If the compound precipitates out of solution when diluted in

aqueous buffers or media, try performing serial dilutions rather than a single large dilution.

Pre-warming the aqueous solution to 37°C may also help.

Compound appears insoluble: Ensure that anhydrous DMSO was used. If solubility issues

persist, try sonicating for a longer duration or gently warming the solution. However, always

be mindful of the compound's stability under these conditions.

By following these guidelines, researchers can confidently prepare and utilize G-5758 stock

solutions for their studies on the unfolded protein response and related disease models.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b15586236?utm_src=pdf-body
https://www.benchchem.com/product/b15586236?utm_src=pdf-body
https://www.benchchem.com/product/b15586236?utm_src=pdf-body
https://www.benchchem.com/product/b15586236?utm_src=pdf-body
https://www.benchchem.com/product/b15586236?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15586236?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. The Unfolded Protein Response: An Overview - PMC [pmc.ncbi.nlm.nih.gov]

2. G-5758 | IRE1α inhibitor | Probechem Biochemicals [probechem.com]

3. medchemexpress.com [medchemexpress.com]

To cite this document: BenchChem. [Application Notes and Protocols: Preparation of G-5758
Stock Solution with DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15586236#how-to-prepare-g-5758-stock-solution-
with-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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